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Compound Name: 3-Nitro-L-tyrosine

Cat. No.: B030807 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
3-Nitro-L-tyrosine (3-NT) is a stable biomarker for detecting and quantifying nitrative stress, a

condition associated with numerous pathological states. It is formed through the nitration of

tyrosine residues by reactive nitrogen species (RNS) like peroxynitrite and nitrogen dioxide.[1]

[2][3] The presence of 3-NT in biological fluids such as urine serves as an indicator of cellular

damage, inflammation, and nitric oxide (NO) production.[2][3] Accurate measurement of urinary

3-NT is a non-invasive approach to assess systemic nitrative stress. This application note

provides detailed protocols for the quantification of free 3-NT in human urine samples using

mass spectrometry-based methods and enzyme-linked immunosorbent assay (ELISA).

Quantitative Data Summary
The basal levels of free 3-Nitro-L-tyrosine in urine from healthy individuals can vary

depending on the analytical method used. The following table summarizes reported

concentrations.
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Analytical Method

Mean
Concentration
(nmol/mmol
creatinine)

Concentration
Range (nmol/mmol
creatinine)

Reference

LC-MS/MS 1.4 ± 0.4 Not Reported [4]

GC-tandem MS 0.46 ± 0.49 0.05 - 1.30 [5]

Note: Concentrations can also be expressed in nM. For example, one study reported a range

of 1.6-33.2 nM in healthy volunteers.[5][6]
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Urine Sample Initial HPLC
Separation

Spike with
Internal Standard Derivatization GC-MS/MS Analysis

(SRM Mode)
Data Analysis &
Quantification

Prepare Standards
& Samples

Add Standards & Samples
to Coated Plate

Add Anti-3-NT Antibody

Incubate (1 hour)

Wash Plate

Add TMB Substrate

Incubate in Dark
(30 mins)

Add Stop Solution

Read Absorbance
at 450 nm

Calculate Results
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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